Cas no 2228652-72-8 (4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride)

• Product Name: 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride
• CAS No: 2228652-72-8
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5825733
• PubChem ID: 137964590
• Update Time: 2025-08-05

4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride
• 2228652-72-8
• starbld0027833
• EN300-1725623
• 5-ethyl-3-methylimidazole-4-carboxylic acid;hydrochloride

• Inchi： 1S/C7H10N2O2.ClH/c1-3-5-6(7(10)11)9(2)4-8-5;/h4H,3H2,1-2H3,(H,10,11);1H
• InChI Key： BYSNYUYLXOSHTB-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=C(CC)N=CN1C)=O

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride

Recent Advances in the Study of 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS: 2228652-72-8)

The compound 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS: 2228652-72-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and carboxylic acid functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex bioactive molecules.

One of the key areas of research has been the optimization of synthetic routes for 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves both efficiency and scalability. The researchers employed a multi-step process involving condensation, cyclization, and subsequent hydrochloride salt formation, achieving an overall yield of 78%. This advancement is particularly significant for industrial-scale production, where cost-effectiveness and reproducibility are critical.

Pharmacological investigations have revealed that 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro studies using human cell lines have shown that the compound can reduce the production of pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research explores the use of 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride as a precursor for the development of novel kinase inhibitors. A recent patent application (WO2023056789) describes its incorporation into larger molecular scaffolds designed to target specific oncogenic kinases. Preliminary data indicate that these derivatives exhibit enhanced selectivity and potency compared to existing inhibitors, highlighting the versatility of this compound in drug discovery.

Despite these advancements, challenges remain in fully understanding the structure-activity relationships of 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride and its derivatives. Computational modeling studies have been employed to predict binding modes and optimize molecular interactions, but experimental validation is still ongoing. Additionally, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation to determine its suitability as a drug candidate.

In conclusion, 4-ethyl-1-methyl-1H-imidazole-5-carboxylic acid hydrochloride (CAS: 2228652-72-8) represents a valuable chemical entity with diverse applications in medicinal chemistry. Recent research has made significant strides in improving its synthesis and exploring its therapeutic potential. As studies continue to elucidate its mechanisms of action and optimize its properties, this compound may pave the way for the development of new treatments for various diseases. Future research directions should focus on comprehensive biological evaluations and the design of more potent derivatives with improved drug-like characteristics.